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Compound of Interest

Benzo[d]isothiazole-3(2H)-thione
1,1-dioxide

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiosaccharin, a sulfur analog of saccharin, is a heterocyclic organic compound that has
garnered interest in medicinal chemistry and materials science. Its unique structural features,
including the thioamide group, present opportunities for novel therapeutic agents and functional
materials. This technical guide provides a comprehensive overview of thiosaccharin, including
its nomenclature, physicochemical properties, synthesis, and a summary of its known biological
activities, presented in a format tailored for researchers and drug development professionals.

IUPAC Naming and Synonyms
e |[UPAC Name: 1-oxo-1-sulfanylidene-1,2-benzothiazol-3-one
e Synonyms: SCHEMBL4883418

Physicochemical Properties

Thiosaccharin is a crystalline solid. Its physicochemical properties are summarized in the table
below.
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Property Value Reference
Molecular Formula C7HsNO:2S2 PubChem
Molecular Weight 199.25 g/mol PubChem
Melting Point 178-180 °C

Appearance Yellowish solid

Spectroscopic Data

The spectroscopic data for thiosaccharin are crucial for its identification and structural
elucidation.

1H NMR (300 MHz, CDCls): & 10.3-8.10 (broad, 1H, NH), 8.14 (d, J = 7.7 Hz, 1H), 7.80 (t, J =
7.3 Hz, 1H), 7.72 (t, J = 7.3 Hz, 1H), 7.21 (d, J = 7.7 Hz, 1H).

13C NMR (75 MHz, CDCIs): § 187.70 (C=S), (other peaks not fully assigned in the provided
source).

H NMR (CDCIs): 6 8.00 (m, 1H), 7.90 (m, 1H), 7.86 (m, 2H), -17.10 (s, 1H, hydride in an
osmium cluster complex)[1].

IR (KBr, cm~1): The infrared spectrum of thiosaccharin has been studied, particularly the N-H
and SO: stretching regions, to understand hydrogen bonding in its crystal structure. The N-H
stretching vibration is observed around 3280 cm~1[2]. The C(1)-N bond stretching is observed
at 1247 cm~1in the IR spectrum of free thiosaccharin[3].

Synthesis of Thiosaccharin
Experimental Protocol

Thiosaccharin can be synthesized from saccharin by thionation. A common method involves
the use of Lawesson's reagent or phosphorus pentasulfide (P4S1o).

Materials:

e Saccharin
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e Lawesson's reagent or Phosphorus Pentasulfide (P2Ss)
» Anhydrous toluene (or another suitable high-boiling solvent)
Procedure:

o A mixture of saccharin and a slight molar excess of Lawesson's reagent (or P2Ss) is
suspended in anhydrous toluene.

e The reaction mixture is heated to reflux under an inert atmosphere (e.g., nitrogen or argon)
for several hours. The progress of the reaction can be monitored by thin-layer
chromatography.

 After the reaction is complete, the mixture is cooled to room temperature, and the solvent is
removed under reduced pressure.

e The crude product is then purified, typically by recrystallization from a suitable solvent such
as a mixture of ethanol and chloroform, to yield thiosaccharin as a yellowish solid[4].

A previously reported synthesis involved heating a mixture of 0.1 mol of saccharin and 0.11 mol
of P2Ss under a nitrogen atmosphere. The reaction product was extracted with benzene, and
the crude orange-yellow product was recrystallized from benzene. The purity was confirmed by
its melting point (181-182 °C) and by IR and Raman spectra.

Crystal Structure

The crystal structure of thiosaccharin has been determined by single-crystal X-ray diffraction. It
crystallizes in the orthorhombic space group Fdd2. The structure reveals that thiosaccharin
molecules are linked by intermolecular N-H---O hydrogen bonds[2]. In solution, thiosaccharin
can exist in tautomeric equilibrium between the thione and thiol forms, with the thiol form being
more stable in polar solvents like DMSO, while the thione form is predominant in non-polar
solvents like CDCIs[1].
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Biological Activity

The biological activity of thiosaccharin itself is not extensively documented in publicly available
literature. However, derivatives of thiosaccharin have shown promise in enzymatic inhibition.

Enzyme Inhibition

Certain pseudosaccharin amine derivatives, which can be synthesized via a thiosaccharin
intermediate, have been identified as reversible inhibitors of Human Leukocyte Elastase (HLE)
with Ki values in the micromolar range[5][6][7][8]. This suggests that the thiosaccharin scaffold
could be a starting point for the design of novel enzyme inhibitors.

Click to download full resolution via product page

Signaling Pathways

Currently, there is no direct evidence in the reviewed literature detailing the specific signaling
pathways modulated by thiosaccharin. Further research is required to elucidate its mechanism
of action at the cellular level.
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Conclusion

Thiosaccharin is a readily accessible compound with interesting chemical properties. While its
biological activities are not yet fully explored, the inhibitory potential of its derivatives against
enzymes like HLE suggests that the thiosaccharin core is a valuable scaffold for the
development of new therapeutic agents. Future research should focus on a broader screening
of thiosaccharin and its analogs against various biological targets and the elucidation of their
mechanisms of action and effects on cellular signaling pathways. This will provide a more
complete picture of its potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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